![molecular formula C11H15NO3 B051683 1-(3,4-Dihydroxyphenyl)-3-(dimethylamino)propan-1-one CAS No. 112744-61-3](/img/structure/B51683.png)
1-(3,4-Dihydroxyphenyl)-3-(dimethylamino)propan-1-one
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Overview
Description
1-(3,4-Dihydroxyphenyl)-3-(dimethylamino)propan-1-one, also known as DMAP, is a chemical compound with potential applications in scientific research. It is a derivative of the natural product tyrosine and has been synthesized for various purposes in the laboratory. In
Mechanism of Action
1-(3,4-Dihydroxyphenyl)-3-(dimethylamino)propan-1-one is believed to act as a nucleophile in organic reactions. It can also act as a proton acceptor in acid-catalyzed reactions. In addition, this compound has been shown to interact with metal ions, resulting in fluorescence emission.
Biochemical and Physiological Effects
There is limited research on the biochemical and physiological effects of this compound. However, it has been shown to have low toxicity in animal studies, indicating its potential for use in biological systems.
Advantages and Limitations for Lab Experiments
1-(3,4-Dihydroxyphenyl)-3-(dimethylamino)propan-1-one has several advantages for use in lab experiments. It is readily available and relatively inexpensive. It is also stable and can be stored for extended periods. However, this compound has limitations in terms of its solubility and reactivity. It may also require special handling due to its potential toxicity.
Future Directions
There are several future directions for research on 1-(3,4-Dihydroxyphenyl)-3-(dimethylamino)propan-1-one. One area of interest is the development of more efficient and sustainable synthesis methods. Another area of research is the exploration of this compound's potential as a fluorescent probe for the detection of metal ions. Additionally, this compound's potential applications in biological systems, such as drug delivery and imaging, warrant further investigation.
Conclusion
In conclusion, this compound, or this compound, is a chemical compound with potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Continued research on this compound may lead to new discoveries and applications in various fields of science.
Synthesis Methods
1-(3,4-Dihydroxyphenyl)-3-(dimethylamino)propan-1-one can be synthesized through a multistep process involving the reaction of tyrosine with various reagents. One such method involves the reaction of tyrosine with dimethylaminoethyl chloride to form N,N-dimethyltyrosine. This intermediate is then reacted with 3,4-dihydroxybenzaldehyde to form this compound.
Scientific Research Applications
1-(3,4-Dihydroxyphenyl)-3-(dimethylamino)propan-1-one has potential applications in various fields of scientific research. It has been used as a reagent in organic synthesis for the preparation of various compounds. This compound has also been used as a catalyst in the synthesis of biologically active molecules, such as pharmaceuticals and agrochemicals. In addition, this compound has been studied for its potential use as a fluorescent probe for the detection of metal ions.
properties
CAS RN |
112744-61-3 |
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Molecular Formula |
C11H15NO3 |
Molecular Weight |
209.24 g/mol |
IUPAC Name |
1-(3,4-dihydroxyphenyl)-3-(dimethylamino)propan-1-one |
InChI |
InChI=1S/C11H15NO3/c1-12(2)6-5-9(13)8-3-4-10(14)11(15)7-8/h3-4,7,14-15H,5-6H2,1-2H3 |
InChI Key |
FHLFDXGPBUQEJF-UHFFFAOYSA-N |
SMILES |
CN(C)CCC(=O)C1=CC(=C(C=C1)O)O |
Canonical SMILES |
CN(C)CCC(=O)C1=CC(=C(C=C1)O)O |
synonyms |
1-Propanone, 1-(3,4-dihydroxyphenyl)-3-(dimethylamino)- (9CI) |
Origin of Product |
United States |
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